Cas no 98027-31-7 (3-Amino-5-bromopyridine-4-thiol)

• Product Name: 3-Amino-5-bromopyridine-4-thiol
• CAS No: 98027-31-7
• MF: C₅H₅BrN₂S
• MW: 205.075598478317
• CID: 4756393
• PubChem ID: 21560646
• Update Time: 2025-05-25

3-Amino-5-bromopyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromopyridine-4-thiol
• NE17137
• 3-amino-5-bromo-1H-pyridine-4-thione
• 3-amino-5-bromo-1,4-dihydropyridine-4-thione
• Z1901071787
• EN300-177432
• MFCD24624457
• 3-Amino-5-bromo-pyridine-4-thiol
• 98027-31-7
• AKOS026741746
• BS-18281
• CHEMBL4916900
• SCHEMBL11831696
• D81251
• 3-Amino-5-bromopyridine-4-thiol

• Inchi： 1S/C5H5BrN2S/c6-3-1-8-2-4(7)5(3)9/h1-2H,7H2,(H,8,9)
• InChI Key： CFBPRRCXNFMDFQ-UHFFFAOYSA-N
• SMILES： BrC1=CNC=C(C1=S)N

Computed Properties

• Exact Mass: 203.93568g/mol
• Monoisotopic Mass: 203.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1
• Molecular Weight: 205.08g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-5-bromopyridine-4-thiol

Professional Introduction to 3-Amino-5-bromopyridine-4-thiol (CAS No. 98027-31-7)

3-Amino-5-bromopyridine-4-thiol, with the chemical formula C₅H₅BrN₂S, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic aromatic compound features a pyridine core substituted with an amino group at the 3-position, a bromine atom at the 5-position, and a thiol group at the 4-position. These structural features make it a versatile intermediate in the synthesis of various biologically active molecules.

The compound's unique structural motifs have garnered considerable attention in recent years due to its potential applications in drug discovery and material science. The presence of both electron-donating and electron-withdrawing groups allows for diverse chemical transformations, making it a valuable building block for constructing more complex molecules. Specifically, the 3-amino group can participate in nucleophilic substitution reactions, while the 5-bromopyridine moiety serves as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In the realm of pharmaceutical research, 3-amino-5-bromopyridine-4-thiol has been explored as a precursor for developing novel therapeutic agents. Its pyridine scaffold is a common motif in many drugs, including antiviral, antibacterial, and anticancer medications. Recent studies have highlighted its role in synthesizing kinase inhibitors, which are critical in targeting various forms of cancer. The thiol group at the 4-position is particularly noteworthy, as it can form disulfide bonds or undergo oxidation-reduction reactions, adding functional diversity to the molecule.

One notable application of this compound is in the development of small-molecule inhibitors that modulate protein-protein interactions. The pyridine ring's ability to engage in π-stacking interactions with biological targets makes it an ideal candidate for designing molecules that can disrupt disease-causing pathways. For instance, researchers have utilized derivatives of 3-amino-5-bromopyridine-4-thiol to create inhibitors targeting protein kinases involved in signal transduction pathways.

The CAS No. 98027-31-7 assigned to this compound underscores its importance in industrial and academic research settings. This unique identifier ensures precise identification and tracking of the substance across various databases and literature sources. The compound's stability under standard storage conditions further enhances its utility as a reagent in multi-step synthetic protocols.

Advances in computational chemistry have also facilitated the design of novel derivatives of 3-amino-5-bromopyridine-4-thiol with enhanced biological activity. Molecular modeling studies have revealed that modifications to the amino and thiol groups can significantly alter binding affinities to biological targets. This has led to the development of more potent and selective inhibitors with improved pharmacokinetic profiles.

In material science, this compound has been investigated for its potential applications in organic electronics and coordination chemistry. The pyridine ring can act as a ligand for transition metals, forming coordination complexes that exhibit catalytic activity or luminescent properties. Such complexes are of interest for applications in sensors, light-emitting diodes (LEDs), and photocatalytic systems.

The synthesis of 3-amino-5-bromopyridine-4-thiol typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation of pyridine derivatives followed by functional group interconversions using established chemical methodologies. The efficiency and scalability of these synthetic pathways are critical factors that influence their industrial applicability.

Recent patents and scientific literature have demonstrated innovative uses of this compound in drug discovery pipelines. For example, researchers have reported its utility in generating libraries of diversified compounds for high-throughput screening (HTS) campaigns. The structural flexibility offered by the 3-amino, 5-bromo, and thiol functionalities allows for rapid diversification, enabling medicinal chemists to explore new chemical spaces efficiently.

The role of 3-amino-5-bromopyridine-4-thiol in medicinal chemistry extends beyond kinase inhibition. It has been employed in designing molecules that interact with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes and are targeted by a significant portion of therapeutic drugs. The ability to fine-tune electronic properties through structural modifications makes it a valuable tool for rational drug design.

In conclusion, 3-amino-5-bromopyridine-4-thiol (CAS No. 98027-31-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and chemical research. Its unique structural features enable diverse chemical transformations and biological interactions, making it indispensable in modern synthetic chemistry and drug development efforts. As research continues to uncover new applications for this compound, its significance is expected to grow further.